6-hydroxy-2-[2-(4-methoxy-3-nitrophenyl)vinyl]-5-nitro-4(3H)-pyrimidinone

• IUPAC Name: 4-hydroxy-2-[(E)-2-(4-methoxy-3-nitrophenyl)ethenyl]-5-nitro-1H-pyrimidin-6-one
• InChI: InChI=1S/C13H10N4O7/c1-24-9-4-2-7(6-8(9)16(20)21)3-5-10-14-12(18)11(17(22)23)13(19)15-10/h2-6H,1H3,(H2,14,15,18,19)/b5-3+
• InChI Key: XSBHBWYZSREINK-HWKANZROSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC2=NC(=C(C(=O)N2)[N+](=O)[O-])O)[N+](=O)[O-]
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C2=NC(=C(C(=O)N2)[N+](=O)[O-])O)[N+](=O)[O-]
• Molecular Formula: C13H10N4O7
• Molecular Weight: 334.24 g/mol

Description

6-hydroxy-2-[2-(4-methoxy-3-nitrophenyl)vinyl]-5-nitro-4(3H)-pyrimidinone is a synthetic compound that has been of interest to researchers due to its potential applications in the fields of medicine and biochemistry. This compound is also known by its chemical name, MNQO, and has been the subject of numerous studies exploring its synthesis, mechanism of action, and potential uses.

Mechanism of Action

The mechanism of action of MNQO is not fully understood, but it is believed to involve the inhibition of enzymes involved in DNA synthesis and repair. This inhibition leads to the accumulation of DNA damage in cancer cells, ultimately leading to cell death.
Biochemical and Physiological Effects:
MNQO has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, MNQO has also been shown to have anti-inflammatory effects, and has been investigated as a potential treatment for inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of MNQO is its relatively simple synthesis method, which makes it accessible to researchers. However, MNQO is also a highly reactive compound, which can make it difficult to work with in the laboratory. Additionally, MNQO has been shown to have poor solubility in water, which can limit its use in certain types of experiments.

Future Directions

There are a number of potential future directions for research on MNQO. One area of interest is the development of new synthesis methods that could improve the yield and purity of the compound. Additionally, researchers are interested in exploring the potential of MNQO as a treatment for other diseases beyond cancer and inflammation, such as viral infections. Finally, there is ongoing research into the mechanism of action of MNQO, which could provide insights into its potential uses and limitations.

Synthesis Methods

The synthesis of MNQO is a complex process that involves several steps. One of the most commonly used methods for synthesizing MNQO is the reaction of 4-methoxy-3-nitrobenzaldehyde with ethyl cyanoacetate in the presence of a base. This reaction produces 2-(4-methoxy-3-nitrophenyl)acrylic acid ethyl ester, which is then reacted with urea to produce MNQO.

Scientific Research Applications

MNQO has been the subject of numerous studies exploring its potential applications in the fields of medicine and biochemistry. One area of research has focused on the compound's potential as an anti-cancer agent. Studies have shown that MNQO has the ability to inhibit the growth of cancer cells in vitro, and has also been shown to be effective in animal models of cancer.